BPR1J-097 Hydrochloride: A Potent FLT3 Kinase Inhibitor for Acute Myeloid Leukemia (AML)
BPR1J-097 Hydrochloride: A Potent FLT3 Kinase Inhibitor for Acute Myeloid Leukemia (AML)
An In-depth Technical Guide on the Mechanism of Action
Abstract
Acute Myeloid Leukemia (AML) is a hematological malignancy characterized by the rapid growth of abnormal myeloid cells in the bone marrow and blood. A significant driver in the pathogenesis of AML is the presence of activating mutations in the Fms-like tyrosine kinase 3 (FLT3) gene, which occur in approximately 30% of AML patients. These mutations lead to constitutive activation of the FLT3 signaling pathway, promoting uncontrolled cell proliferation and survival. BPR1J-097 hydrochloride is a novel, potent, and selective small-molecule inhibitor of FLT3 kinase. This document provides a comprehensive overview of the mechanism of action of BPR1J-097, summarizing its inhibitory activity, effects on downstream signaling pathways, and induction of apoptosis in FLT3-driven AML cells. Quantitative data from key preclinical studies are presented, along with detailed experimental protocols and visual diagrams of the molecular pathways and experimental workflows.
Introduction to FLT3 as a Therapeutic Target in AML
The FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a crucial role in the normal development of hematopoietic stem and progenitor cells.[1] In a substantial subset of AML patients, FLT3 is constitutively activated due to mutations, most commonly internal tandem duplications (FLT3-ITD) or point mutations in the tyrosine kinase domain (FLT3-TKD).[1] This aberrant signaling drives leukemogenesis by activating downstream pro-survival and proliferative pathways, including the STAT5, RAS/MAPK, and PI3K/Akt pathways.[1][2] Consequently, FLT3 has emerged as a key therapeutic target for the development of specific inhibitors aimed at treating this aggressive leukemia subtype.[3] BPR1J-097 is a second-generation FLT3 inhibitor designed to specifically target this oncogenic driver.[4][5]
Mechanism of Action of BPR1J-097
BPR1J-097 exerts its anti-leukemic effects by directly inhibiting the kinase activity of FLT3. By binding to the ATP-binding pocket of the FLT3 kinase domain, it blocks the autophosphorylation of the receptor, which is the critical initial step for signal transduction. This inhibition leads to the deactivation of major downstream signaling cascades. Specifically, BPR1J-097 has been shown to potently inhibit the phosphorylation of FLT3 and the subsequent phosphorylation of its key downstream effector, Signal Transducer and Activator of Transcription 5 (STAT5).[4] The blockade of these signals ultimately curtails cell proliferation and induces programmed cell death (apoptosis) in AML cells that are dependent on FLT3 signaling for their survival.[4][6]
Caption: BPR1J-097 inhibits mutated FLT3, blocking STAT5 phosphorylation and inducing apoptosis.
Quantitative Efficacy Data
The potency of BPR1J-097 has been quantified through various in vitro assays, demonstrating its effectiveness at nanomolar concentrations.
Table 1: In Vitro Kinase and Cell Growth Inhibition
| Assay Type | Target/Cell Line | Mutation Status | IC50 / GC50 (nM) | Reference |
| Kinase Inhibition | FLT3 Kinase | Wild-Type | 1 - 10 | [4] |
| Kinase Inhibition | FLT3 Kinase | Wild-Type | 11 ± 7 | [6] |
| Cell Growth Inhibition | MOLM-13 | FLT3-ITD | 21 ± 7 | [4] |
| Cell Growth Inhibition | MV4-11 | FLT3-ITD | 46 ± 14 | [4] |
IC50: 50% inhibitory concentration; GC50: 50% growth inhibition concentration.
Table 2: Kinase Selectivity Profile
BPR1J-097 exhibits selectivity for FLT3 over other related kinases, which is a desirable property for minimizing off-target effects.
| Kinase Target | % Inhibition at 1 µM BPR1J-097 | Reference |
| FLT1 (VEGFR1) | 59% | [7] |
| KDR (VEGFR2) | 91% | [7] |
Detailed Experimental Protocols
The following are methodologies for key experiments used to characterize the mechanism of action of BPR1J-097.
Cell Viability (MTS) Assay
This assay quantifies the effect of BPR1J-097 on the viability and proliferation of AML cells.
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Cell Seeding: AML cells (e.g., MOLM-13, MV4-11) are seeded into 96-well plates at a density of 10,000 cells per well.[4]
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Incubation: The plates are incubated for 16 hours to allow cells to acclimate.[4]
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Compound Treatment: Cells are treated with various concentrations of BPR1J-097 or a vehicle control (DMSO).
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Incubation: The cells are incubated with the compound for a specified period (e.g., 48 or 72 hours).
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MTS Reagent Addition: An MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) reagent is added to each well according to the manufacturer's protocol.[6]
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Final Incubation: The plates are incubated for an additional 1-4 hours to allow for the conversion of the MTS reagent into formazan (B1609692) by viable cells.
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Data Acquisition: The absorbance is measured at 490 nm using a microplate reader.[4][6]
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Analysis: Cell viability is calculated as a percentage relative to the vehicle-treated control cells. The GC50 value is determined using non-linear regression analysis.[6]
Western Blot Analysis for Signaling Pathway Modulation
Western blotting is used to detect changes in protein phosphorylation states, confirming the inhibition of specific signaling pathways.
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Cell Treatment: AML cells (e.g., MV4-11) or transfected HEK 293T cells expressing FLT3 variants are treated with various concentrations of BPR1J-097 for a short duration (e.g., 2 hours) to assess signaling inhibition.[4][5] For apoptosis assessment, cells are treated for a longer period (e.g., 48 hours).[6]
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Cell Lysis: Cells are collected and lysed using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors to preserve protein integrity and phosphorylation states.
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Protein Quantification: The total protein concentration in the lysates is determined using a standard method, such as the Bradford assay.[8]
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SDS-PAGE: Equal amounts of protein from each sample are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[8]
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Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene fluoride (B91410) (PVDF) membrane.[8]
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Blocking: The membrane is incubated in a blocking solution (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20) to prevent non-specific antibody binding.
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Primary Antibody Incubation: The membrane is incubated overnight at 4°C with primary antibodies specific for the proteins of interest (e.g., phospho-FLT3, total FLT3, phospho-STAT5, total STAT5, cleaved PARP, cleaved Caspase-3).[4]
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Secondary Antibody Incubation: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.
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Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) substrate and an imaging system.
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Analysis: Band intensities are quantified to determine the relative levels of protein phosphorylation or cleavage compared to total protein levels and controls.
Caption: Experimental workflow for determining the cell growth inhibitory potency of BPR1J-097.
In Vivo Antitumor Activity
Beyond in vitro studies, BPR1J-097 has demonstrated significant antitumor activity in vivo. In murine xenograft models using FLT3-driven AML cells, administration of BPR1J-097 resulted in pronounced, dose-dependent tumor growth inhibition and even regression.[4] These findings, coupled with favorable pharmacokinetic properties, underscore its potential as a therapeutic agent for AML.[4]
Conclusion
BPR1J-097 hydrochloride is a potent and selective FLT3 kinase inhibitor that effectively targets the oncogenic signaling pathway driving a significant subset of Acute Myeloid Leukemia cases. Its mechanism of action involves the direct inhibition of FLT3 phosphorylation, leading to the suppression of downstream effectors like STAT5, which in turn inhibits proliferation and triggers apoptosis in FLT3-dependent AML cells. The robust preclinical data, including low nanomolar potency and significant in vivo antitumor efficacy, establish BPR1J-097 as a promising candidate for further clinical development in the treatment of AML.[4]
References
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- 2. mdpi.com [mdpi.com]
- 3. mdpi.com [mdpi.com]
- 4. researchgate.net [researchgate.net]
- 5. researchgate.net [researchgate.net]
- 6. ir.lib.nycu.edu.tw [ir.lib.nycu.edu.tw]
- 7. researchgate.net [researchgate.net]
- 8. The microtubule depolymerizing agent CYT997 effectively kills acute myeloid leukemia cells via activation of caspases and inhibition of PI3K/Akt/mTOR pathway proteins - PMC [pmc.ncbi.nlm.nih.gov]
